Cas no 84478-79-5 (BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO-)

• Product Name: BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO-
• CAS No: 84478-79-5
• MF: C₈H₇BrFNO₃
• MW: 264.048485040665
• CID: 3373152
• PubChem ID: 13281435
• Update Time: 2025-04-24

BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO-
• 1-Bromo-2-ethoxy-5-fluoro-4-nitrobenzene
• 84478-79-5

• Inchi： 1S/C8H7BrFNO3/c1-2-14-8-4-7(11(12)13)6(10)3-5(8)9/h3-4H,2H2,1H3
• InChI Key： DNJPAMIXTUOHON-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(F)=C([N+]([O-])=O)C=C1OCC

Computed Properties

• Exact Mass: 262.95933Da
• Monoisotopic Mass: 262.95933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Additional information on BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO-

BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO-

The compound BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO is a highly specialized aromatic organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and environmental science. This molecule belongs to the family of substituted benzenes, where its structure incorporates multiple functional groups positioned at specific ortho, meta, and para positions relative to each other. The BENZENE ring serves as the core, with 1-BROMO, 2-ETHOXY, 5-FLUORO, and 4-NITRO substituents attached at designated carbon atoms.

Understanding the structure of BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO is crucial for appreciating its properties and potential applications. The bromine atom at position 1 imparts a strong electronegative effect, influencing the electronic environment of the benzene ring. The ethoxy group (-OCH2CH3) at position 2 introduces an electron-donating alkyl chain, while the fluorine atom at position 5 adds a moderately electron-withdrawing effect due to its inductive nature. Finally, the nitro group (-NO2) at position 4 is a strong meta-directing and deactivating substituent, significantly altering the reactivity of the benzene ring.

Recent studies have highlighted the importance of BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO in various chemical reactions. Its complex substitution pattern makes it an excellent candidate for exploring aromatic electrophilic substitution kinetics and mechanisms. The interplay between the electron-donating and withdrawing groups creates a unique electronic environment, which can be exploited in synthesizing novel compounds or studying reaction pathways. For instance, the presence of multiple functional groups allows this compound to participate in nucleophilic aromatic substitutions under specific conditions.

From a pharmacological perspective, BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO has shown potential as a lead molecule in drug discovery. Its structural complexity and functional diversity make it a valuable tool for exploring biological interactions. Recent research has focused on its ability to modulate enzyme activity, particularly in the context of oncology and infectious diseases. For example, studies have demonstrated its inhibitory effects on certain kinases, suggesting its potential utility in developing targeted therapies.

In environmental science, BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO has been investigated for its role as a trace contaminant in water systems. Advanced analytical techniques, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), have been employed to detect and quantify this compound in complex matrices. Its presence in the environment underscores the need for robust monitoring strategies to ensure compliance with regulatory standards.

Furthermore, BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO has been utilized as a model compound in studying the environmental fate of substituted aromatic compounds. Research has focused on its degradation pathways under various conditions, including biodegradation and photodegradation. These studies provide valuable insights into the persistence and bioavailability of similar compounds in the environment.

Recent advancements in synthetic chemistry have also contributed to the understanding of BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO. Novel synthesis routes have been developed to improve yield and selectivity, addressing challenges associated with its complex structure. For instance, the use of transition metal catalysts has enabled efficient coupling reactions, facilitating the assembly of this compound from simpler precursors.

From an analytical standpoint, BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO has been employed as a reference standard in developing and validating analytical methods. Its distinct spectral characteristics make it ideal for use in chromatographic separations and mass spectrometry-based analyses. Recent studies have highlighted its utility in the development of automated analysis systems, enhancing the accuracy and throughput of environmental monitoring programs.

Looking ahead, BENZENE, 1-BROMO-2-ETHOXY-5-FLUORO-4-NITRO continues to be a focal point for interdisciplinary research. Its unique combination of functional groups makes it a valuable subject in the study of aromatic chemistry, pharmacology, and environmental science. As new methodologies emerge, the potential applications of this compound are expected to expand further, contributing to advancements in these fields.